BENGHE Methodological & Application

Check Availability & Pricing

Application Notes: JH-X-119-01 in
Immunological Research

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: JH-X-119-01

Cat. No.: B10825151

Introduction

JH-X-119-01 is a potent, highly selective, and irreversible small molecule inhibitor of
Interleukin-1 Receptor-Associated Kinase 1 (IRAK1L).[1][2][3][4][5][6][7] IRAKL1 is a critical
serine-threonine kinase that functions as a key downstream signaling molecule for Toll-like
receptors (TLRs) and the Interleukin-1 receptor (IL-1R).[1][2][3] These pathways are
fundamental to the innate immune system, and their dysregulation is implicated in a wide range
of inflammatory diseases, autoimmune disorders, and hematological malignancies. JH-X-119-
01 covalently binds to a specific cysteine residue (C302) on IRAK1, leading to its irreversible
inhibition.[1][2][6][7] Its high selectivity for IRAK1 over other kinases, including the closely
related IRAK4, makes it a valuable tool for dissecting the specific roles of IRAK1 in immune
signaling and a promising therapeutic candidate.[1][2][5][6][7]

Mechanism of Action

Upon stimulation of TLRs (e.g., by lipopolysaccharide, LPS) or IL-1R, the adaptor protein
MyD88 is recruited, which in turn recruits IRAK4 and IRAK1 to form a signaling complex known
as the Myddosome.[2] IRAK4 phosphorylates and activates IRAK1. Activated IRAK1 then
autophosphorylates and dissociates from the complex to interact with TRAF6, leading to the
activation of downstream pathways, most notably the NF-kB and MAPK signaling cascades.
These pathways drive the transcription of pro-inflammatory cytokines and chemokines such as
TNF-a, IL-6, and IL-1[3.[2] JH-X-119-01 selectively inhibits IRAK1, thereby blocking these
downstream inflammatory responses.
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Signaling Pathway of IRAK1 Inhibition by JH-X-119-
01
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Analyze Endpoints:
- Western Blot (p-NF-kB)
- gRT-PCR (IL-6, TNFa)
- ELISA (Cytokines)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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